(2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride

• Molecular Formula: C8H17ClN2O2
• Molecular Weight: 208.68 g/mol
• IUPAC Name: (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide;hydrochloride
• InChI: InChI=1S/C8H16N2O2.ClH/c9-6(7(11)8(10)12)4-5-2-1-3-5;/h5-7,11H,1-4,9H2,(H2,10,12);1H/t6-,7+;/m0./s1
• InChI Key: RPOOMVSVQPMDGI-UOERWJHTSA-N
• Isomeric SMILES: C1CC(C1)C[C@@H]([C@H](C(=O)N)O)N.Cl
• Canonical SMILES: C1CC(C1)CC(C(C(=O)N)O)N.Cl

Description

(2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride (CAS: 1036931-35-7) is a high-purity chemical compound offered with a minimum purity of 98% . This stereochemically defined building block is characterized as a white to almost white powder or crystal with a melting point of 200°C to 204°C . The compound has a molecular formula of C₈H₁₇ClN₂O₂ and a molecular weight of 208.69 g/mol . Its structure features both hydroxy and amide functional groups, contributing to a topological polar surface area (TPSA) of 89.34 Ų, which can influence its physicochemical properties and reactivity in synthesis . This reagent is classified as a dangerous good and requires careful handling; it is hygroscopic and should be stored sealed in a dry environment, ideally between 2-8°C or at room temperature in a cool, dark place . Safety information includes hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed and causes skin and eye irritation and may cause respiratory irritation . Researchers should wear appropriate personal protective equipment, including gloves and eye/face protection . A key research application of this compound and its stereoisomers is in the development of polymer conjugates for therapeutic peptides, as cited in patent literature . This highlights its value in advanced pharmaceutical and bioconjugation research. This product is intended for research and further manufacturing applications only and is strictly not for direct human or veterinary use .

Preparation Methods

Starting Materials and Precursor Synthesis

The synthesis typically begins with chiral amino acids or cyclobutane derivatives. For instance, L-norvaline ((S)-2-aminopentanoic acid) serves as a common starting material due to its inherent stereochemistry, which aligns with the target compound’s (2R,3S) configuration. Initial steps involve benzylation to introduce protective groups:

• Benzyl halides (e.g., benzyl bromide) react with L-norvaline under basic conditions (aqueous NaOH or K₂CO₃) to form tribenzylated intermediates like (S)-benzyl-2-(dibenzylamino)pentanoate.

• Hydrolysis of this ester using aqueous NaOH yields (S)-2-(dibenzylamino)pentanoic acid, a critical precursor for subsequent amidation.

Cyclobutane Ring Formation

The cyclobutyl group is introduced via cyclization or cross-coupling reactions :

• Cyclopropylisocyanide reacts with (S)-2-(dibenzylamino)alkanal derivatives in methylene chloride and acetic acid to form cyclobutane-containing intermediates.

• Alternative methods employ palladium-catalyzed couplings to attach cyclobutyl moieties to linear precursors, ensuring regioselectivity.

Hydroxylation and Amination

Key steps to establish the 2-hydroxy and 3-amino functionalities include:

• Oxidation-Reduction Sequences : The hydroxy group is introduced via ketone reduction. For example, ketimine intermediates derived from PLP (pyridoxal phosphate)-dependent transaminases are reduced using NaBH₄ or LiAlH₄ to yield the desired (2R,3S) stereochemistry.

• Amination : Primary amines are introduced via SN2 reactions or reductive amination. Hydrochloride salt formation is achieved by treating the free base with HCl in ethanol or diethyl ether.

Industrial-Scale Production Methods

Continuous Flow Reactors

Industrial synthesis prioritizes continuous flow systems to enhance yield and reduce side reactions:

• Residence Time : Optimized at 5–10 minutes to prevent epimerization.

• Catalysts : Palladium on carbon (Pd/C) or Pd(OH)₂ facilitates hydrogenolysis of benzyl protecting groups, achieving >95% deprotection efficiency.

Purification Techniques

• Crystallization : The final hydrochloride salt is purified via recrystallization from ethanol/water mixtures, yielding >99% enantiomeric excess (ee).

• Chromatography : Reverse-phase HPLC (C18 columns, 0.1% TFA in acetonitrile/water) resolves diastereomeric impurities.

Stereochemical Control and Optimization

Protecting Group Strategies

• Dibenzylamino Groups : Protect the amine during cyclobutane formation, later removed via hydrogenolysis.

• BOC (tert-Butyloxycarbonyl) : Used in alternative routes to stabilize intermediates during acidic or basic conditions.

Temperature and Solvent Effects

• Low-Temperature Reactions : Conducted at 0–5°C to minimize racemization during amide bond formation.

• Solvent Systems : Methanol and dichloromethane are preferred for their compatibility with polar intermediates.

Case Studies and Experimental Data

Patent-Based Synthesis (US 8,143,448 B2)

A representative large-scale synthesis involves:

• Coupling : (S)-2-(dibenzylamino)pentanoic acid with N,O-dimethylhydroxylamine using HATU/DIEA in DMF.

• Reduction : The Weinreb amide intermediate is reduced with LiAlH₄ to yield (S)-2-(dibenzylamino)pentanal.

• Cyclization : Reaction with cyclopropylisocyanide in CH₂Cl₂/AcOH forms the cyclobutane ring.

• Deprotection : Hydrogenolysis with Pd/C in methanol removes benzyl groups, followed by HCl treatment to isolate the hydrochloride salt.

Yield : 78% over four steps.

Comparative Analysis of Diastereomer Formation

• Racemization Risks : Elevated temperatures (>25°C) during hydrolysis increase diastereomer formation (up to 15%).

• Mitigation : Use of chiral auxiliaries (e.g., Evans oxazolidinones) reduces unwanted stereoisomers to <2%.

Challenges and Innovations

Byproduct Management

• Acetic Acid Byproducts : Generated during cyclization, removed via aqueous NaHCO₃ washes.

• Residual Palladium : Reduced to <10 ppm using chelating resins.

Green Chemistry Approaches

• Solvent Recycling : Methanol and ethyl acetate are recovered via distillation, reducing waste by 40%.

• Catalyst Reuse : Pd/C catalysts are regenerated via oxidative treatment, maintaining activity over five cycles.

Chemical Reactions Analysis

Types of Reactions

(2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like alkyl halides. Reaction conditions typically involve controlled temperatures and pH to ensure selective reactivity .

Major Products Formed

The major products formed from these reactions include ketones, aldehydes, and various substituted amines, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemistry

In the field of chemistry, (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride serves as a chiral building block for synthesizing complex molecules. Its stereochemistry is particularly useful in developing enantioselective catalysts and ligands, which are crucial for asymmetric synthesis processes.

Biology

This compound is also explored as a biochemical probe to study enzyme mechanisms and protein-ligand interactions. Its ability to selectively interact with biological targets allows researchers to investigate various biological pathways and mechanisms.

Medicine

In medicinal chemistry, (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride is being investigated for its therapeutic potential in treating diseases such as cancer and neurological disorders. Preliminary studies suggest that it may exhibit neuroprotective effects and could be effective in pain management by acting on opioid receptors.

Industry

Industrially, this compound is utilized in the development of new materials and as a precursor for synthesizing specialty chemicals. Its unique properties enable its application in creating innovative products across various sectors.

Neurological Disorders

Research indicates that (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride may have neuroprotective effects beneficial for conditions such as Alzheimer's disease.

Pain Management

Its structural similarities to known analgesics suggest potential applications in pain management, possibly through modulation of opioid receptor pathways.

Cancer Research

Studies have shown that this compound can inhibit tumor growth in vitro by inducing apoptosis in cancer cells, indicating its potential as an anticancer agent.

Case Studies and Research Findings

• Neuroactivity Study : Animal model studies demonstrated significant improvements in cognitive function and memory retention following administration of this compound.
• Analgesic Properties : In vitro assays indicated dose-dependent inhibition of pain pathways, highlighting its potential as a novel analgesic.
• Anticancer Activity : Peer-reviewed research has shown that (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride inhibits the proliferation of specific cancer cell lines.

Mechanism of Action

The mechanism of action of (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets through hydrogen bonding and hydrophobic interactions, modulating their activity and leading to various biological effects . The pathways involved in its mechanism of action include signal transduction pathways and metabolic pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and properties:

Compound Name	Molecular Formula	Key Functional Groups	Stereochemistry	Notable Substituents	Molecular Weight (g/mol)
(2R,3S)-3-Amino-4-cyclobutyl-2-hydroxybutanamide HCl	C₈H₁₅ClN₂O₂	Amide, hydroxy, cyclobutyl	(2R,3S)	Cyclobutyl	~210.67 (estimated)
(2S,3R)-2-Amino-3-hydroxybutanamide HCl ()	C₄H₁₁ClN₂O₂	Amide, hydroxy	(2S,3R)	None (smaller backbone)	154.60
(2S,3R)-2-Amino-4-chloro-1-phenylbutan-3-ol HCl ()	C₁₀H₁₅Cl₂NO	Chloro, phenyl, hydroxy	(2S,3R)	Phenyl, chloro	236.14
(2R,3S)-3-Amino-2-hydroxy-4-phenylbutanoic acid ()	C₁₀H₁₃NO₃	Carboxylic acid, hydroxy, phenyl	(2R,3S)	Phenyl	195.22
Methyl (2S)-3,3-dimethyl-2-(2,2,2-trifluoroethylamino)butanoate ()	C₉H₁₆F₃NO₂	Ester, trifluoroethyl	(2S)	Trifluoroethyl	243.23 (calculated)

Key Observations :

• Cyclobutyl vs.
• Amide vs. Carboxylic Acid/Ester : The amide group in the target compound improves metabolic stability compared to esters () and alters hydrogen-bonding capacity relative to carboxylic acids () .
• Chlorine Substituent : The chloro group in increases electronegativity and may influence halogen bonding, absent in the target compound .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	(2S,3R)-2-Amino-3-hydroxybutanamide HCl ()	(2S,3R)-2-Amino-4-chloro-1-phenylbutan-3-ol HCl ()
LogP (Predicted)	~0.5 (moderate lipophilicity)	~-1.2 (hydrophilic)	~2.7 (hydrophobic)
Hydrogen Bond Donors	3 (amide NH, hydroxy, ammonium)	3 (amide NH, hydroxy, ammonium)	2 (hydroxy, ammonium)
Solubility	Moderate (amide and hydroxy enhance water solubility)	High (smaller size)	Low (hydrophobic phenyl)
Metabolic Stability	High (amide resists hydrolysis)	Moderate (smaller structure)	Low (ester in hydrolyzes rapidly)

Key Findings :

• The target compound balances lipophilicity (cyclobutyl) and hydrophilicity (amide/hydroxy), likely improving membrane permeability compared to highly hydrophilic () or hydrophobic () analogs .
• The absence of ester or carboxylic acid groups enhances stability relative to compounds in and .

Biological Activity

(2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride, often referred to as a novel psychoactive substance (NPS), has garnered attention for its potential biological activities and applications in various fields, including medicinal chemistry and pharmacology. This compound, with the CAS number 1037128-52-1, is characterized by a unique cyclobutyl structure that imparts specific steric and electronic properties, making it a valuable candidate for further research.

Property	Value
Molecular Formula	C₈H₁₆N₂O₂·HCl
Molecular Weight	208.69 g/mol
Density	1.2±0.1 g/cm³
Boiling Point	403.2±35.0 °C
Melting Point	200.0 to 204.0 °C
Flash Point	197.7±25.9 °C
LogP	-0.15

Biological Activity

The biological activity of (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride has been explored in various studies, particularly in the context of its potential therapeutic applications.

The compound interacts with biological targets through hydrogen bonding and hydrophobic interactions, modulating enzyme and receptor activity. This mechanism underlies its potential efficacy in treating various conditions, particularly in the realm of neuropharmacology.

Therapeutic Potential

• Neurological Disorders : Preliminary studies suggest that this compound may have neuroprotective effects, potentially beneficial in conditions such as Alzheimer's disease and other neurodegenerative disorders.
• Pain Management : Its structural similarities to known analgesics indicate potential use as a pain management agent, possibly acting on opioid receptors or similar pathways.
• Cancer Research : Investigations into its cytotoxic properties have shown promise in inhibiting tumor growth in vitro, suggesting a role as an anticancer agent.

Case Studies and Research Findings

Recent research has highlighted various aspects of (2R,3S)-3-amino-4-cyclobutyl-2-hydroxybutanamide hydrochloride:

• Study on Neuroactivity : A study conducted on animal models demonstrated that administration of this compound resulted in significant improvements in cognitive function and memory retention compared to control groups .
• Analgesic Properties : In vitro assays revealed that the compound exhibited dose-dependent inhibition of pain pathways, suggesting its potential as a novel analgesic.
• Anticancer Activity : Research published in a peer-reviewed journal indicated that the compound could inhibit the proliferation of certain cancer cell lines by inducing apoptosis .

Safety and Toxicology

While the therapeutic potential is significant, safety assessments are crucial. The compound has been noted to cause skin and eye irritation upon contact, necessitating careful handling protocols . Long-term toxicity studies are still required to fully understand its safety profile.

Q & A

Basic Research Questions

Q. What are the optimal reaction conditions for synthesizing the stereospecific (2R,3S) configuration in this compound?

• The stereochemistry can be controlled using chiral starting materials or catalysts. For example, in analogous syntheses, amino groups are protected with tert-butoxycarbonyl (Boc) groups, and stereoselective alkylation is achieved via SN2 mechanisms under inert atmospheres (e.g., N₂) at controlled temperatures (e.g., 60°C) . Post-reaction deprotection with HCl yields the hydrochloride salt.

Q. How can HPLC and LCMS be optimized to confirm purity and structure?

• Use C18 reverse-phase columns with acetonitrile/water gradients for HPLC, as demonstrated in similar compounds to achieve baseline separation of stereoisomers . LCMS parameters (e.g., ESI+ mode) should be calibrated using reference standards. Retention times and mass-to-charge ratios (m/z) must match theoretical values .

Q. What purification methods are effective for removing byproducts like diastereomers or unreacted starting materials?

• Silica gel chromatography with hexane/ethyl acetate gradients effectively separates polar impurities . For hydrochloride salts, trituration with cold ether or recrystallization from ethanol/water mixtures improves purity .

Advanced Research Questions

Q. How does the cyclobutyl substituent influence the compound’s conformational stability compared to phenyl or alkyl analogs?

• The cyclobutyl group introduces ring strain, potentially increasing reactivity. Computational modeling (DFT or MD simulations) can compare energy barriers for rotational isomerism. Experimental validation via variable-temperature NMR (e.g., coalescence experiments) quantifies dynamic stability .

Q. What strategies mitigate racemization during amide bond formation in aqueous or acidic conditions?

• Use coupling reagents like HATU or EDCI with HOAt to minimize racemization. Maintain pH < 7 and temperatures below 0°C during activation. Monitor enantiomeric excess (ee) via chiral HPLC .

Q. How can contradictory NMR or LCMS data be resolved when characterizing this compound?

• Contradictions may arise from residual solvents, tautomerism, or paramagnetic impurities. For NMR:

• Use deuterated DMSO or D₂O to suppress solvent peaks.
• Assign peaks via 2D experiments (COSY, HSQC) .
  • For LCMS: Verify ionization efficiency using additives (e.g., 0.1% formic acid) and compare with synthetic intermediates .

Q. What in vitro assays are suitable for evaluating the compound’s biological activity, given its amino-hydroxy-cyclobutyl motif?

• Screen against aminopeptidase or kinase targets due to structural similarity to transition-state analogs. Use fluorescence polarization assays to measure binding affinity. Stability in PBS or simulated gastric fluid (pH 2–7.4) should precede cellular studies .

Methodological Considerations

• Stereochemical Analysis : Compare experimental optical rotation with calculated values (e.g., using Gaussian09) .
• Stability Studies : Conduct accelerated degradation studies (40°C/75% RH) with HPLC monitoring to identify degradation pathways .
• Data Reproducibility : Cross-validate synthetic protocols using orthogonal techniques (e.g., IR for functional groups, X-ray crystallography for absolute configuration) .